Cas no 103620-28-6 ((7R,8S,9R,10S)-9-bromo-10-hydroxy-7,8,9,10-tetrahydrobenzo[f]quinoline-7,8-diyl diacetate)

• Product name: (7R,8S,9R,10S)-9-bromo-10-hydroxy-7,8,9,10-tetrahydrobenzo[f]quinoline-7,8-diyl diacetate
• CAS No: 103620-28-6
• MF: C₁₇H₁₆BrNO₅
• MW: 394.2166
• CID: 1138106
• PubChem ID: 190570

(7R,8S,9R,10S)-9-bromo-10-hydroxy-7,8,9,10-tetrahydrobenzo[f]quinoline-7,8-diyl diacetate Chemical and Physical Properties

Names and Identifiers

• (7R,8S,9R,10S)-9-bromo-10-hydroxy-7,8,9,10-tetrahydrobenzo[f]quinoline-7,8-diyl diacetate
• [(7R,8S,9R,10S)-7-acetyloxy-9-bromo-10-hydroxy-7,8,9,10-tetrahydrobenzo[f]quinolin-8-yl] acetate
• DTXSID90145959
• 103620-28-6
• Benzo(f)quinoline-7,8,10-triol, 9-bromo-7,8,9,10-tetrahydro-, 7,8-diacetate, (7alpha,8beta,9beta,10alpha)-

• Inchi： InChI=1S/C17H16BrNO5/c1-8(20)23-16-11-5-6-12-10(4-3-7-19-12)13(11)15(22)14(18)17(16)24-9(2)21/h3-7,14-17,22H,1-2H3/t14-,15+,16-,17-/m1/s1
• InChI Key： MMGXVPAOMIEYHS-YYIAUSFCSA-N
• SMILES： CC(=O)OC1C(C(C2=C(C1OC(=O)C)C=CC3=C2C=CC=N3)O)Br

Computed Properties

• Exact Mass: 393.02119g/mol
• Monoisotopic Mass: 393.02119g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 501
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 85.7Ų